Cas no 1254701-00-2 (4-BROMO-2-CHLORO-3-METHOXYPHENYLBORONIC ACID)
1254701-00-2 structure
Product Name:4-BROMO-2-CHLORO-3-METHOXYPHENYLBORONIC ACID
CAS No:1254701-00-2
MF:C7H7BBrClO3
MW:265.296680688858
CID:2101971
Update Time:2023-11-19
4-BROMO-2-CHLORO-3-METHOXYPHENYLBORONIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 4-BROMO-2-CHLORO-3-METHOXYPHENYLBORONIC ACID
- CID 91971160
- B-(4-Bromo-2-chloro-3-methoxyphenyl)boronic acid
-
- Inchi: 1S/C7H7BBrClO3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3,11-12H,1H3
- InChI Key: ZJBKJNNGVZBCJO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(B(O)O)=C(C=1OC)Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Topological Polar Surface Area: 49.7
4-BROMO-2-CHLORO-3-METHOXYPHENYLBORONIC ACID Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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